Cas no 133804-18-9 (tert-Butyl tert-butyl(3-chloropropyl)carbamate)

• Product Name: tert-Butyl tert-butyl(3-chloropropyl)carbamate
• CAS No: 133804-18-9
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• CID: 829421
• Update Time: 2026-04-29

tert-Butyl tert-butyl(3-chloropropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl tert-butyl(3-chloropropyl)carbamate
• N-Boc-N-(3-Chloropropyl)tert-butylamine
• tert-butyl 3-chloropropylcarbamate
• tert-butyl N-tert-butyl-N-(3-chloropropyl)carbamate
• TERT-BUTYL-3-CHLOROPROPYLAMINE, N-BOC PROTECTED
• N-(tert-Butyl)-3-chloropropylamine,N-BOC protected

• Inchi： InChI=1S/C12H24ClNO2/c1-11(2,3)14(9-7-8-13)10(15)16-12(4,5)6/h7-9H2,1-6H3
• InChI Key： ZUROFFONOMNGRK-UHFFFAOYSA-N
• SMILES： CC(C)(C)N(CCCCl)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.15000
• Monoisotopic Mass: 249.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.003
• Boiling Point: 298.3°C at 760 mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.458
• PSA: 29.54000
• LogP: 3.65090

Additional information on tert-Butyl tert-butyl(3-chloropropyl)carbamate

tert-Butyl tert-butyl(3-chloropropyl)carbamate (CAS No. 133804-18-9): A Comprehensive Overview

tert-Butyl tert-butyl(3-chloropropyl)carbamate, with the CAS No. 133804-18-9, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and a 3-chloropropyl moiety, makes it a valuable intermediate in synthetic chemistry. This compound has garnered significant attention due to its role in the development of novel bioactive molecules, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for tert-Butyl tert-butyl(3-chloropropyl)carbamate has surged, driven by its applications in peptide synthesis and protecting group strategies. Researchers are increasingly exploring its potential in green chemistry, a hot topic among scientists aiming to reduce environmental impact. The compound’s stability and reactivity under mild conditions make it a preferred choice for high-throughput screening and combinatorial chemistry, addressing the growing need for efficient synthetic methodologies.

The CAS No. 133804-18-9 is often associated with queries like *"tert-Butyl carbamate derivatives in drug development"* or *"3-chloropropyl protecting groups in organic synthesis."* These long-tail keywords reflect the compound’s niche yet critical role in modern research. Its compatibility with automated synthesis platforms further enhances its appeal, catering to the rise of AI-driven drug design and machine learning in chemistry—topics frequently searched in academic and industrial circles.

From a structural perspective, the tert-butyl group in tert-Butyl tert-butyl(3-chloropropyl)carbamate provides steric hindrance, which is crucial for selective reactions. Meanwhile, the 3-chloropropyl segment offers a reactive handle for further functionalization, enabling the creation of diverse molecular architectures. This duality is particularly relevant in catalysis and material science, where precision and versatility are paramount.

As the scientific community shifts toward sustainable practices, the synthesis and application of CAS No. 133804-18-9 are being reevaluated through the lens of atom economy and waste reduction. Innovations in biocatalysis and flow chemistry are also influencing how this compound is utilized, ensuring it remains at the forefront of cutting-edge research.

In summary, tert-Butyl tert-butyl(3-chloropropyl)carbamate (CAS No. 133804-18-9) exemplifies the intersection of traditional organic chemistry and emerging technologies. Its adaptability and relevance to contemporary scientific challenges ensure its continued prominence in both academic and industrial settings.